molecular formula C9H7F3O2 B2396263 6-Ethoxy-2,3,4-trifluorobenzaldehyde CAS No. 1980049-36-2

6-Ethoxy-2,3,4-trifluorobenzaldehyde

Cat. No. B2396263
CAS RN: 1980049-36-2
M. Wt: 204.148
InChI Key: FSZJNLUPUBUJCQ-UHFFFAOYSA-N
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Description

6-Ethoxy-2,3,4-trifluorobenzaldehyde is a chemical compound with the CAS Number: 1980049-36-2 . It has a molecular weight of 204.15 . The compound is solid in its physical form .


Physical And Chemical Properties Analysis

6-Ethoxy-2,3,4-trifluorobenzaldehyde is a solid compound . It has a molecular weight of 204.15 . The compound is stored at ambient temperature .

Scientific Research Applications

Organic Synthesis and Chemical Reactions

6-Ethoxy-2,3,4-trifluorobenzaldehyde plays a role in organic synthesis, particularly in reactions that involve the formation of complex molecules from simpler ones. For example, it has been used in the synthesis of novel organic compounds through condensation reactions and as a precursor in the formation of various derivatives that have potential applications in different fields, including medicinal chemistry and material science (Hafeez et al., 2019).

Catalysis

In catalysis, derivatives of 6-Ethoxy-2,3,4-trifluorobenzaldehyde have been involved in studies to improve the efficiency and selectivity of chemical reactions. The compound has been used to investigate catalytic behaviors in oxidation reactions and has shown potential in enhancing the reactivity and selectivity of these processes. This is particularly relevant in the development of environmentally friendly and sustainable chemical processes (Ghorbanloo & Maleki Alamooti, 2017).

Material Science

In material science, 6-Ethoxy-2,3,4-trifluorobenzaldehyde has contributed to the development of new materials with specific properties. For instance, it has been used in the synthesis of polymers with electrical conductivity. The ability to fine-tune the electrical properties of these polymers opens up possibilities for their use in electronic devices, energy storage, and conversion applications (A. Hafeez, Z. Akhter, J. Gallagher, N. Khan, A. Gul, & Faiz Ullah Shah, 2019).

Mechanism of Action

The mechanism of action of 6-Ethoxy-2,3,4-trifluorobenzaldehyde is not specified in the available resources. The mechanism of action generally refers to how a compound interacts with biological systems, which is not applicable for this compound as it is primarily used in chemical synthesis .

properties

IUPAC Name

6-ethoxy-2,3,4-trifluorobenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7F3O2/c1-2-14-7-3-6(10)9(12)8(11)5(7)4-13/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSZJNLUPUBUJCQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=C(C(=C1C=O)F)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7F3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Ethoxy-2,3,4-trifluorobenzaldehyde

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